4-bromo-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol

• IUPAC Name: 4-bromo-2-[(2-ethoxyphenyl)iminomethyl]phenol
• InChI: InChI=1S/C15H14BrNO2/c1-2-19-15-6-4-3-5-13(15)17-10-11-9-12(16)7-8-14(11)18/h3-10,18H,2H2,1H3
• InChI Key: UYWQBRBGANFCMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N=CC2=C(C=CC(=C2)Br)O
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

4-bromo-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol is a biochemical compound with the molecular formula C15H14BrNO2 and a molecular weight of 320.18. It is used for proteomics research.

Scientific Research Applications

Synthesis and Structural Analysis

• Copper(II) and Oxido-Vanadium(IV) Complexes : The synthesis of copper(II) and oxido-vanadium(IV) complexes using 4-bromo-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol derivatives has been explored. These complexes are characterized by various analytical techniques, including FT-IR, UV–Vis, and X-ray diffraction, revealing their geometrical structures and thermal properties (Takjoo, Mague, Akbari, & Ebrahimipour, 2013).

• Molecular Structure Characterization : The molecular structure of these compounds has been characterized using spectroscopic and X-ray diffraction techniques. Investigations into their intermolecular contacts using Hirshfeld surfaces and fingerprint plots have been conducted (Demircioğlu, Kaştaş, Kaştaş, & Frank, 2019).

Chemosensors and Catalysis

• Fluorescence Active Chemosensors : Bromoaniline-based Schiff base chemosensors derived from these compounds have been used for the detection of various metal ions. Their properties are enhanced by the formation of metal complexes, which are characterized by UV–vis spectral analyses and theoretical calculations (Das et al., 2021).

• Catalytic Fixation of CO2 : These compounds have been employed in the catalytic fixation of CO2 into cyclic carbonates. The synthesized metal complexes have been used as catalysts, demonstrating good thermal stability and efficiency (Ikiz et al., 2015).

• Cobalt(III) Complexes as Catalysts : Novel cobalt(III) complexes derived from Schiff base ligands have been explored for their catalytic promiscuity. Their efficiency in different catalytic activities has been studied, supported by DFT calculations (Dasgupta et al., 2020).

Biological and Antibacterial Applications

• Antibacterial and Antioxidant Activities : Some derivatives have been investigated for their antibacterial and antioxidant activities. The substituent effects on these activities have been explored to understand their potential use in therapeutic applications (Oloyede-Akinsulere, Babajide, & Salihu, 2018).

• Antibacterial Bromophenols : Bromophenol derivatives from red algae, related to these compounds, have shown moderate antibacterial activity against several strains of bacteria (Xu et al., 2003).

Safety and Hazards

4-bromo-2-{(E)-[(2-ethoxyphenyl)imino]methyl}phenol is intended for research use only and is not intended for diagnostic or therapeutic use. Always handle it with appropriate safety measures.